Cas no 1798975-28-6 ((2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide)

(2E)-3-(Furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide is a furan-based unsaturated amide characterized by its conjugated double bond system and bifunctional furyl substituents. The compound exhibits structural rigidity due to the (E)-configuration of the prop-2-enamide moiety, which may enhance stability and reactivity in synthetic applications. Its dual furan rings offer potential for further functionalization, making it a versatile intermediate in heterocyclic chemistry. The presence of both amide and alkene functionalities allows for participation in diverse reactions, including cycloadditions and nucleophilic substitutions. This compound is of interest in medicinal and materials chemistry due to its furan-derived electronic properties and potential bioactivity. Proper handling under inert conditions is recommended to preserve its reactivity.

(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide structure

1798975-28-6 structure

Product Name:(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide

CAS No:1798975-28-6

MF:C₁₄H₁₅NO₃

MW:245.273803949356

CID:5375768

Update Time:2025-08-04

(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- 3-(3-Furanyl)-N-[2-(3-furanyl)-1-methylethyl]-2-propenamide
- (2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide
- Inchi： 1S/C14H15NO3/c1-11(8-13-5-7-18-10-13)15-14(16)3-2-12-4-6-17-9-12/h2-7,9-11H,8H2,1H3,(H,15,16)
- InChI Key： FVESPFABUYEYHE-UHFFFAOYSA-N
- SMILES： C(NC(C)CC1C=COC=1)(=O)C=CC1C=COC=1

Experimental Properties

Density: 1.154±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 441.1±45.0 °C(Predicted)
pka: 14.43±0.46(Predicted)

(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6436-3504-2μmol	(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide	1798975-28-6	2μmol	$57.0	2023-09-09
Life Chemicals	F6436-3504-5μmol	(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide	1798975-28-6	5μmol	$63.0	2023-09-09
Life Chemicals	F6436-3504-10μmol	(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide	1798975-28-6	10μmol	$69.0	2023-09-09
Life Chemicals	F6436-3504-1mg	(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide	1798975-28-6	1mg	$54.0	2023-09-09
Life Chemicals	F6436-3504-2mg	(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide	1798975-28-6	2mg	$59.0	2023-09-09
Life Chemicals	F6436-3504-3mg	(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide	1798975-28-6	3mg	$63.0	2023-09-09
Life Chemicals	F6436-3504-4mg	(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide	1798975-28-6	4mg	$66.0	2023-09-09
Life Chemicals	F6436-3504-5mg	(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide	1798975-28-6	5mg	$69.0	2023-09-09
Life Chemicals	F6436-3504-10mg	(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide	1798975-28-6	10mg	$79.0	2023-09-09

(2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide Related Literature

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Additional information on (2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide

Introduction to Compound CAS No. 1798975-28-6: (2E)-3-(Furan-3-yl)-N-[1-(Furan-3-yl)propan-2-yl]prop-2-enamide

The compound with CAS No. 1798975-28-6, known as (2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates two furan rings and an enamide functional group, making it a subject of interest for researchers exploring novel materials and chemical interactions.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and as a precursor for more complex molecules. The presence of the furan moiety introduces interesting electronic properties, while the enamide group adds versatility to its reactivity and functionality.

One of the most notable aspects of this compound is its structural complexity, which allows for a wide range of chemical transformations. Researchers have demonstrated that the enamide group can undergo various reactions, including cycloadditions and conjugate additions, making it a valuable building block in organic synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including UV-vis and NMR spectra, have been extensively studied to confirm its structure and purity.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with high precision. These studies have revealed that the furan rings contribute significantly to the molecule's conjugation, enhancing its stability and reactivity under certain conditions.

The synthesis of (2E)-3-(furan-3-yl)-N-[1-(furan-3-yl)propan-2-yl]prop-2-enamide involves a multi-step process that typically begins with the preparation of the furan derivative followed by coupling reactions to introduce the enamide functionality. This synthesis pathway has been optimized to achieve high yields and purity levels.

Applications of this compound are diverse, ranging from its use as a precursor in pharmaceutical research to its role in developing advanced polymers and coatings. Its ability to form stable complexes with metal ions has also made it a candidate for use in catalysis and sensor technologies.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound and its derivatives. Initial findings suggest potential anti-inflammatory and antioxidant properties, which could pave the way for new therapeutic applications.

In conclusion, CAS No. 1798975-28-6 represents a significant advancement in organic chemistry, offering researchers a versatile platform for exploring new chemical frontiers. With continued investigation into its properties and applications, this compound is poised to make meaningful contributions to both academic research and industrial innovation.